2,5-Difluorobenzenediazonium tetrafluoroborate

• Molecular Formula: C6H3BF6N2
• Molecular Weight: 227.91 g/mol
• IUPAC Name: 2,5-difluorobenzenediazonium;tetrafluoroborate
• InChI: InChI=1S/C6H3F2N2.BF4/c7-4-1-2-5(8)6(3-4)10-9;2-1(3,4)5/h1-3H;/q+1;-1
• InChI Key: OTTUQPCDGXYBCJ-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.C1=CC(=C(C=C1F)[N+]#N)F

Description

2,5-Difluorobenzenediazonium tetrafluoroborate is a useful research compound. Its molecular formula is C6H3BF6N2 and its molecular weight is 227.91 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Nitrosonium tetrafluoroborate (905 mg, 7.75 mmol, 1.00 equiv) was added to a solution of 2,5-difluoroaniline (0.780 mL, 7.75 mmol, 1 equiv) in acetonitrile (50 mL) at 0° C. The resulting mixture was stirred for 1 hour, then diluted with ethyl ether (150 mL). The precipitate was filtered and air dried to give 2,5-difluorobenzenediazonium tetrafluoroborate (2-1) as a tan solid. 1H NMR (300 MHz, CD3OD) δ 8.54 (m, 1H), 8.24 (m, 1H), 7.95 (m, 1H).